Aclonifen

Description

Aclonifen is a diphenyl ether herbicide widely used in agriculture since the 1980s . Its application is common in crops like cereals, potatoes, and sunflowers, effectively controlling various weeds before they emerge . Aclonifen exhibits particular safety in sunflower crops due to the plant's metabolism of the herbicide . Marketed by Bayer Crop Science under names like Proclus and Emerger, it targets weed species such as Alopecurus myosuroides, Anthemis cotula, and Chenopodium album .

The mode of action for aclonifen was once uncertain but has been found to inhibit solanesyl diphosphate synthase, leading to bleaching in plants by disrupting chlorophyll and cytochrome biosynthesis and decreasing membrane pigments . Earlier research suggested it might interfere with carotenoid biosynthesis or inhibit protoporphyrinogen oxidase (PPO) . Aclonifen's ability to control harmful plants extends to species like Ageratum conyzoides, Calopogonium mucunoides, and Alternanthera sessilis, demonstrating its broad utility in managing weed populations in various crops .

Aclonifen belongs to the nitrophenyl ether class of herbicides, which includes similar compounds like nitrofen, bifenox, and acifluorfen . These compounds share a similar chemical framework and herbicidal effects . Aclonifen is registered for use in the European Union, following a two-tiered approval and authorization process . Its effectiveness in weed control, along with its properties as a plant growth regulator, makes it a valuable tool in agriculture .

• CAS No.: 74070-46-5
• Product Name: Aclonifen
• Molecular Formula: C12H9ClN2O3
• Molecular Weight: 264.66 g/mol
• IUPAC Name: 2-chloro-6-nitro-3-phenoxyaniline
• Standard InChI: InChI=1S/C12H9ClN2O3/c13-11-10(18-8-4-2-1-3-5-8)7-6-9(12(11)14)15(16)17/h1-7H,14H2
• Standard InChIKey: DDBMQDADIHOWIC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=C(C(=C(C=C2)[N+](=O)[O-])N)Cl
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C(=C(C=C2)[N+](=O)[O-])N)Cl
• Appearance: Yellow to Dark Yellow Solid
• Purity: > 95%
• Synonyms: 2-Chloro-6-nitro-3-phenoxyaniline; 2-Chloro-6-nitro-3-phenoxybenzenamine; Bandren; Bandur
• PubChem Compound: 92389
• Last Modified: Aug 15 2023